Cas no 159152-82-6 (2,1-Benzisoxazol-3-ol, 3,3a,4,5,6,7-hexahydro-3-(trifluoromethyl)-)

• Product Name: 2,1-Benzisoxazol-3-ol, 3,3a,4,5,6,7-hexahydro-3-(trifluoromethyl)-
• CAS No: 159152-82-6
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• MDL: MFCD04116485
• CID: 3803305
• PubChem ID: 2760748
• Update Time: 2025-04-22

2,1-Benzisoxazol-3-ol, 3,3a,4,5,6,7-hexahydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazol-3-ol, 3,3a,4,5,6,7-hexahydro-3-(trifluoromethyl)-
• 3-TRIFLUOROMETHYL-3,3A,4,5,6,7-HEXAHYDROBENZO[C]ISOXAZOL-3-OL
• 3-TRIFLUOROMETHYL-3,3A,4,5,6,7-HEXAHYDRO-1,2-BENZISOXASOL-3-OL
• 3,4,5,6,6A,7-HEXAHYDRO-7-HYDROXY-7-(TRIFLUOROMETHYL)BENZ-[C]-ISOXAZOLE
• starbld0038638
• 3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydrobenzo[c]isoxazol-3-ol
• AKOS025212522
• 3-(trifluoromethyl)-3,3a,4,5,6,7-hexahydro-2,1-benzoxazol-3-ol
• 3-(trifluoromethyl)-4,5,6,7-tetrahydro-3aH-2,1-benzoxazol-3-ol
• MFCD04116485
• 159152-82-6

• MDL： MFCD04116485
• Inchi： 1S/C8H10F3NO2/c9-8(10,11)7(13)5-3-1-2-4-6(5)12-14-7/h5,13H,1-4H2
• InChI Key： JQNKEFXTOKUFER-UHFFFAOYSA-N
• SMILES： FC(C1(C2C(CCCC2)=NO1)O)(F)F

Computed Properties

• Exact Mass: 209.06636305Da
• Monoisotopic Mass: 209.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

2,1-Benzisoxazol-3-ol, 3,3a,4,5,6,7-hexahydro-3-(trifluoromethyl)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39